N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11ClN2OS/c17-13-8-6-11(7-9-13)14-10-21-16(18-14)19-15(20)12-4-2-1-3-5-12/h1-10H,(H,18,19,20)
• InChI Key: KLPMYYJSUCSYSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2OS
• Molecular Weight: 314.8 g/mol

Description

“N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzamide” is a compound that contains a thiazole ring, which is a five-membered ring system containing nitrogen and sulfur atoms. The thiazole ring is a versatile entity in actions and reactions. This compound belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Molecular Structure Analysis

The molecular structures of thiazole derivatives are confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). The molecular structure of “N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzamide” was not explicitly mentioned in the retrieved papers.

Scientific Research Applications

Antiviral Activity

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Antimicrobial Activity

. .

Anti-HIV Activity

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Antifungal Activity

. This makes them potential candidates for the development of new antifungal drugs.

Herbicidal Properties

. This makes them potential candidates for the development of new herbicides.

Anticonvulsant Properties

. This makes them potential candidates for the development of new anticonvulsant drugs.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various targets to exert their effects . For instance, they can block the biosynthesis of certain bacterial lipids and/or exert additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole derivatives could be influenced by the ph and temperature of the environment .